4-{3-[(2-butyl-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]pyridin-2-yl}morpholine

• IUPAC Name: (2-butyl-2,5-dihydropyrrol-1-yl)-(2-morpholin-4-ylpyridin-3-yl)methanone
• InChI: InChI=1S/C18H25N3O2/c1-2-3-6-15-7-5-10-21(15)18(22)16-8-4-9-19-17(16)20-11-13-23-14-12-20/h4-5,7-9,15H,2-3,6,10-14H2,1H3
• InChI Key: MFZJJUHLSUHUBR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1C=CCN1C(=O)C2=C(N=CC=C2)N3CCOCC3
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

Pyrrole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Morpholine is a common heterocyclic amine featuring both amine and ether functional groups.

Mechanism of Action

The mechanism of action of “4-{3-[(2-butyl-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]pyridin-2-yl}morpholine” would depend on its specific biological targets. Many drugs containing pyrrole rings have diverse biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions for research on “4-{3-[(2-butyl-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]pyridin-2-yl}morpholine” could include further exploration of its synthesis, properties, and potential applications. Given the diverse biological activities of pyrrole-containing compounds, this compound could be of interest in the development of new drugs or therapeutic agents.